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Compound of Interest

Compound Name: Trifluoromethyl hypofluorite

Cat. No.: B1214211 Get Quote

Trifluoromethyl hypofluorite (CF₃OF) is a colorless, highly toxic gas that was first

synthesized and characterized in the mid-20th century.[1][2] Early research, pioneered by

George H. Cady and his collaborators, laid the groundwork for understanding the unique

reactivity of this powerful fluorinating agent.[1][3][4] This technical guide provides an in-depth

look at these seminal studies, focusing on the core reactions, experimental methodologies, and

quantitative data from that era.

Reactions with Inorganic Compounds
Initial investigations into the reactivity of trifluoromethyl hypofluorite involved its interaction

with various inorganic molecules. These studies were crucial in elucidating the fundamental

chemical behavior of the O-F bond in this compound.

Reaction with Sulfur Oxides
Trifluoromethyl hypofluorite was found to react with both sulfur dioxide (SO₂) and sulfur

trioxide (SO₃). The reaction with sulfur trioxide yielded trifluoromethyl peroxysulfuryl fluoride

(CF₃OOSO₂F), while the reaction with sulfur dioxide produced bis(trifluoromethyl) peroxide

(CF₃OOCF₃) and sulfuryl fluoride (SO₂F₂).[5][6]

Table 1: Reaction of Trifluoromethyl Hypofluorite with Sulfur Oxides
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Reactant
Product(s
)

Molar
Ratio
(CF₃OF:R
eactant)

Temperat
ure (°C)

Time (hr) Yield (%)
Referenc
e

SO₃
CF₃OOSO

₂F
1:1 200 12 ~90 [5]

SO₂
CF₃OOCF₃

+ SO₂F₂
2:1 150 24

Not

specified
[5]

Reaction with Carbon Monoxide
The reaction of trifluoromethyl hypofluorite with carbon monoxide (CO) was studied both

thermally and with catalysis, leading to the formation of trifluoromethyl fluoroformate

(CF₃OCOF).[7] This reaction demonstrated the ability of CF₃OF to act as a source of both the

CF₃O• radical and electrophilic fluorine. The synthesis of trifluoromethyl hypofluorite itself

can be achieved by the reaction of fluorine gas with carbon monoxide over a cesium fluoride

catalyst.[8]

Reactions with Organic Compounds
A significant portion of the early research on trifluoromethyl hypofluorite focused on its

reactions with organic molecules, revealing its utility as a fluorinating and trifluoromethoxylating

agent.

Addition to Alkenes
One of the most characteristic reactions of trifluoromethyl hypofluorite is its addition across

carbon-carbon double bonds. For instance, its reaction with ethylene yields 1-fluoro-2-

(trifluoromethoxy)ethane.[8] These reactions were initially proposed to proceed via a free-

radical pathway due to their often vigorous nature.[9] Later studies suggested that under

certain conditions, an electrophilic addition mechanism could also be at play.[9]

Table 2: Addition of Trifluoromethyl Hypofluorite to Ethylene
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Reactant Product
Temperatur
e (°C)

Conditions Yield (%) Reference

CH₂=CH₂
CF₃OCH₂CH₂

F

Room

Temperature
Gas Phase Not specified [8]

Reactions with Aromatic Compounds
Trifluoromethyl hypofluorite was also shown to react with aromatic compounds, although

these reactions were often less straightforward. Direct fluorination of activated aromatic rings

was observed.[8] The nature of these reactions, whether proceeding through a radical or

electrophilic pathway, was a subject of considerable investigation and debate.[9]

Decomposition and Radical Reactions
The thermal and photochemical decomposition of trifluoromethyl hypofluorite was a key

area of study, as it provided insights into the generation and reactivity of the trifluoromethoxy

(CF₃O•) radical. The decomposition of trifluoromethyl hypofluorite can lead to the formation

of carbonyl fluoride (COF₂) and fluorine (F₂).[4] The CF₃O• radical was found to be a key

intermediate in many of the reactions of trifluoromethyl hypofluorite.

Experimental Protocols
The following are representative experimental protocols derived from the early literature on

trifluoromethyl hypofluorite reactivity.

Protocol 1: General Procedure for Gas-Phase Reactions
Early experiments with trifluoromethyl hypofluorite were typically conducted in gas-phase

reactors due to its high volatility and reactivity.

Apparatus: A vacuum line equipped with glass or nickel reaction vessels is used. The

reaction vessel is connected to manometers for pressure measurement.

Reactant Introduction: Gaseous reactants are introduced into the evacuated reaction vessel

to a measured pressure. The molar ratio of reactants is controlled by their partial pressures.
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Reaction Conditions: The reaction vessel is heated to the desired temperature in a furnace

for a specified duration. For photochemical reactions, a UV lamp is used as the light source.

Product Separation: After the reaction, the products are separated by fractional condensation

at low temperatures (e.g., using liquid nitrogen and other cooling baths).

Analysis: The products are identified and quantified using techniques such as infrared

spectroscopy and mass spectrometry.

Protocol 2: Reaction of Trifluoromethyl Hypofluorite with
Sulfur Trioxide
This protocol is based on the work of Van Meter and Cady.[5]

Reactants: Equimolar amounts of trifluoromethyl hypofluorite and sulfur trioxide are

introduced into a sealed reaction tube.

Reaction: The tube is heated to approximately 200 °C for 12 hours.

Product Isolation: The tube is cooled, and the product, trifluoromethyl peroxysulfuryl fluoride,

is isolated.

Characterization: The product is characterized by its physical properties and spectroscopic

data.

Visualizations
The following diagrams illustrate key concepts in the early study of trifluoromethyl
hypofluorite reactivity.
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General Reactivity of Trifluoromethyl Hypofluorite
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Caption: Overview of early reactions of trifluoromethyl hypofluorite.
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Typical Gas-Phase Experimental Workflow

Start

Prepare Vacuum Line
and Reaction Vessel

Introduce Gaseous Reactants
(CF₃OF and Substrate)

Initiate Reaction
(Heating or Photolysis)

Cool Reaction Vessel

Separate Products by
Fractional Condensation

Analyze Products
(IR, Mass Spec)

End

Click to download full resolution via product page

Caption: Workflow for early gas-phase reactivity studies.
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Proposed Dual Reactivity Pathways
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Caption: Dual radical and electrophilic reactivity of CF₃OF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/ja01578a013
https://pubs.acs.org/doi/full/10.1021/ja01508a010
https://apps.dtic.mil/sti/html/tr/AD0234837/index.html
https://www.researchgate.net/publication/244266398_Synthesis_of_trifluoromethyl_fluoroformate_from_trifluoromethyl_hypofluorite_and_carbon_monoxide_Thermal_and_catalyzed_reaction
https://en.wikipedia.org/wiki/Trifluoromethyl_hypofluorite
http://20.210.105.67/research/wp-content/uploads/2006/12/jfc-99-organic-hypofluorites.pdf
https://www.benchchem.com/product/b1214211#early-studies-on-trifluoromethyl-hypofluorite-reactivity
https://www.benchchem.com/product/b1214211#early-studies-on-trifluoromethyl-hypofluorite-reactivity
https://www.benchchem.com/product/b1214211#early-studies-on-trifluoromethyl-hypofluorite-reactivity
https://www.benchchem.com/product/b1214211#early-studies-on-trifluoromethyl-hypofluorite-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214211?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

